11(alpha)-methoxysaikosaponin F

• IUPAC Name: 2-[4,5-dihydroxy-6-[[8-hydroxy-8a-(hydroxymethyl)-14-methoxy-4,4,6a,6b,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-2-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-3-yl]oxy-6-methyloxane-3,4,5-triol
• InChI: InChI=1S/C49H82O18/c1-22-31(53)33(55)37(59)42(63-22)67-39-27(20-62-41-36(58)34(56)32(54)26(19-50)64-41)65-43(38(60)35(39)57)66-30-11-12-46(6)28(45(30,4)5)10-13-47(7)40(46)25(61-9)16-23-24-17-44(2,3)14-15-49(24,21-51)29(52)18-48(23,47)8/h16,22,24-43,50-60H,10-15,17-21H2,1-9H3
• InChI Key: QUBQEHLOFWDOPC-UHFFFAOYSA-N
• Canonical SMILES: CC1C(C(C(C(O1)OC2C(OC(C(C2O)O)OC3CCC4(C(C3(C)C)CCC5(C4C(C=C6C5(CC(C7(C6CC(CC7)(C)C)CO)O)C)OC)C)C)COC8C(C(C(C(O8)CO)O)O)O)O)O)O
• Molecular Formula: C49H82O18
• Molecular Weight: 959.2 g/mol
• CAS No.: 104109-37-7

Description

11(alpha)-methoxysaikosaponin F is a useful research compound. Its molecular formula is C50H84O17 and its molecular weight is 957.205. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Brain Tumor Imaging : A study compared the effectiveness of different tracers for brain tumor imaging using PET scans, highlighting the significance of amino acid transport in brain tumors (Becherer et al., 2003).

• Corticosteroid Dehydrogenase Research : Research on the purification and characterization of the corticosteroid 11β-dehydrogenase component of rat liver 11β-hydroxysteroid dehydrogenase complex was conducted, providing insights into the enzyme's properties (Lakshmi & Monder, 1988).

• Protein Structure Analysis : Studies on membrane proteins, such as bacteriorhodopsin, employed mass spectrometry for structural analysis, demonstrating innovative methods in protein research (Pan, Brown, & Konermann, 2010).

• Radiolabelled Peptide Research : The use of methoxinine as a substitute for methionine in radiolabelled peptide conjugates for cancer diagnosis and therapy was explored (Grob et al., 2017).

• Methionine Uptake in Tumor Tissue : The uptake of methionine by tumor tissue was compared with FDG uptake, providing insights into tumor diagnosis and treatment evaluation (Kubota et al., 1995).

• Lung Tumor Imaging : A study on lung tumor scanning using C-11 labeled L-methionine (11C-L-Met) by PET showed promising results for tumor diagnosis (Kubota et al., 1985).

• Oxidative Reactions in Aqueous Solution : Research on electron transfer reactions between sulfur-sulfur three-electron-bond complexes and reducing alpha-amino radicals derived from methionine was conducted (Lu, Yao, & Lin, 2001).

• PET as a Prognostic Marker in Glioma : A study comparing the prognostic value of 11C-methionine (MET) and 18F-fluorodeoxyglucose (FDG) in glioma patients, demonstrating the potential of MET PET as a biological prognostic marker (Kim et al., 2004).